![molecular formula C19H22F3N3O3 B2649887 2-(4-Isopropylphenoxy)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone CAS No. 1396853-07-8](/img/structure/B2649887.png)
2-(4-Isopropylphenoxy)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone
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Description
2-(4-Isopropylphenoxy)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H22F3N3O3 and its molecular weight is 397.398. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of compounds related to the specified chemical structure often involves click chemistry approaches, highlighting the utility of these methods in producing compounds with potential biological applications. For instance, a study by Govindhan et al. (2017) focuses on the synthesis, spectroscopic characterization, and thermal stability analysis of a compound synthesized using click chemistry, which could serve as a foundational approach for creating similar compounds including 2-(4-Isopropylphenoxy)-1-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone (Govindhan et al., 2017).
Cytotoxic Studies and Binding Analysis
The potential cytotoxic effects and binding characteristics of synthesized compounds offer insights into their biomedical applications. For example, the compound discussed by Govindhan et al. (2017) underwent cytotoxic evaluation and binding analysis with human serum albumin, indicating its pharmacokinetic properties for further biological applications. This demonstrates the relevance of structural and functional analyses in assessing the therapeutic potential of such compounds (Govindhan et al., 2017).
Molecular Docking Studies
Molecular docking studies play a crucial role in understanding the interaction between synthesized compounds and target proteins. These studies help in elucidating the mechanism of action at a molecular level, which is crucial for the development of compounds with specific biological activities. The research conducted by Govindhan et al. (2017) on molecular docking further illustrates the utility of these compounds in exploring new therapeutic agents (Govindhan et al., 2017).
Properties
IUPAC Name |
2-(4-propan-2-ylphenoxy)-1-[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22F3N3O3/c1-12(2)13-5-7-15(8-6-13)27-11-16(26)25-9-3-4-14(10-25)17-23-24-18(28-17)19(20,21)22/h5-8,12,14H,3-4,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARQSCRLHAMQZJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)N2CCCC(C2)C3=NN=C(O3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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